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Compound of Interest

Compound Name: 1-Phenylimidazole

Cat. No.: B1212854 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core chemical and physical properties of

1-phenylimidazole, a versatile heterocyclic compound with significant applications in medicinal

chemistry and materials science. This document details its synthesis, purification, and

characterization, with a focus on experimental protocols and data presentation.

Chemical and Physical Properties
1-Phenylimidazole is an aromatic heterocyclic organic compound consisting of a phenyl group

substituted at the first position of an imidazole ring.[1] It is typically a colorless to light yellow

liquid or a white to light yellow crystalline solid.[2] Its solubility in water is low, but it is soluble in

organic solvents like ethanol and acetone.[2]

Table 1: Physical and Chemical Properties of 1-Phenylimidazole
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Property Value Source

Molecular Formula C₉H₈N₂ [1][2]

Molecular Weight 144.17 g/mol [3]

Appearance

Colorless to light yellow liquid

or white to light yellow

crystalline solid

[2]

Melting Point 13 °C [3]

Boiling Point 142 °C at 15 mmHg [3]

Density 1.14 g/mL at 25 °C [3]

Solubility
Low in water; soluble in

ethanol and acetone
[2]

CAS Number 7164-98-9 [3]

Synthesis of 1-Phenylimidazole
1-Phenylimidazole can be synthesized through several methods, with the Ullmann

condensation and Buchwald-Hartwig amination being two prominent examples.

The Ullmann condensation is a classic method for the formation of carbon-nitrogen bonds,

typically involving the copper-catalyzed reaction of an aryl halide with an amine.
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Normal Drug Metabolism Inhibition by 1-Phenylimidazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chemical and Physical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212854#1-phenylimidazole-chemical-and-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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